2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid

• IUPAC Name: 2-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C17H16ClNO5/c1-9-5-12(6-10(2)16(9)18)24-8-15(21)19-14-4-3-11(20)7-13(14)17(22)23/h3-7,20H,8H2,1-2H3,(H,19,21)(H,22,23)
• InChI Key: WQVWKCXEIVVJIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C17H16ClNO5
• Molecular Weight: 349.8 g/mol

Description

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid, also known as Etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) used to relieve pain and inflammation associated with arthritis and other inflammatory conditions. It is a member of the pyranocarboxylic acid class of NSAIDs and is structurally similar to indomethacin.

Mechanism of Action

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid works by inhibiting the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain and fever. By inhibiting COX, 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has been shown to have both biochemical and physiological effects. Biochemically, it reduces the production of prostaglandins, which are involved in the inflammatory response. Physiologically, it reduces inflammation, pain, and fever.

Advantages and Limitations for Lab Experiments

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a well-established mechanism of action. However, it also has some limitations. It is not selective for COX-2, which can lead to unwanted side effects. In addition, it has a relatively short half-life, which can make dosing difficult.

Future Directions

There are several future directions for research on 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid. One area of interest is its potential use in the treatment of cancer. 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. Another area of interest is its potential use in the treatment of Alzheimer's disease. 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has been shown to reduce amyloid-beta production, which is involved in the development of Alzheimer's disease. Finally, there is interest in developing more selective COX-2 inhibitors that have fewer side effects than 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid.

Synthesis Methods

The synthesis of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid involves the condensation of 4-chloro-3,5-dimethylphenol with chloroacetyl chloride to form 4-chloro-3,5-dimethylphenyl chloroacetate. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid.

Scientific Research Applications

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to be effective in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. In addition, it has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.